Cas no 1354778-22-5 (4-Bromo-2-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine)

• Product Name: 4-Bromo-2-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine
• CAS No: 1354778-22-5
• MF: C₁₂H₇BrClN₃O
• MW: 324.560480356216
• CID: 5149823
• Update Time: 2025-11-06

4-Bromo-2-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine
• Benzenamine, 4-bromo-2-(6-chlorooxazolo[5,4-b]pyridin-2-yl)-

• Inchi： 1S/C12H7BrClN3O/c13-6-1-2-9(15)8(3-6)11-17-10-4-7(14)5-16-12(10)18-11/h1-5H,15H2
• InChI Key： ACIZGBBSYLVRDN-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(Br)C=C1C1=NC2=CC(Cl)=CN=C2O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-Bromo-2-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine

Comprehensive Overview of 4-Bromo-2-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine (CAS No. 1354778-22-5): Properties, Applications, and Research Insights

4-Bromo-2-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine (CAS No. 1354778-22-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. This compound belongs to the class of oxazolopyridine derivatives, which are known for their diverse biological activities and utility in drug discovery. The presence of both bromo and chloro substituents in its molecular framework enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, researchers have focused on the role of heterocyclic compounds in developing novel therapeutics, particularly in oncology and neurology. The oxazolo[5,4-b]pyridine core of this compound is structurally analogous to purine bases, which are critical in DNA and RNA synthesis. This similarity has led to investigations into its potential as a kinase inhibitor or receptor modulator, aligning with current trends in targeted drug development. Additionally, its phenylamine moiety offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

From a synthetic perspective, CAS No. 1354778-22-5 is often utilized as a building block in the preparation of more complex molecules. Its brominated aromatic ring facilitates cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. These reactions are frequently searched by chemists exploring C-C bond formation strategies or catalysis optimization. The compound’s stability under various reaction conditions further enhances its appeal in high-throughput screening and combinatorial chemistry.

Beyond pharmaceuticals, 4-Bromo-2-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine has potential applications in materials science. Its conjugated system and electron-rich heterocycles make it a candidate for organic semiconductors or fluorescent probes, topics trending in renewable energy and sensor technology. Researchers are also examining its photophysical properties to assess its suitability in OLEDs (organic light-emitting diodes) or photocatalysis, addressing the growing demand for sustainable materials.

Quality control and analytical characterization of this compound are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structure. These methods are frequently queried in academic and industrial settings, reflecting the importance of rigorous standardization in chemical synthesis.

In summary, 4-Bromo-2-(6-chloro-oxazolo[5,4-b]pyridin-2-yl)-phenylamine (CAS No. 1354778-22-5) represents a versatile scaffold with broad applicability in drug discovery, materials science, and synthetic chemistry. Its structural attributes align with contemporary research priorities, including precision medicine and green chemistry, making it a compound of enduring interest to scientists worldwide.